N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H18N2O4/c1-23-17-5-2-3-6-18(17)25-13-19(22)21-11-14-9-15(12-20-10-14)16-7-4-8-24-16/h2-10,12H,11,13H2,1H3,(H,21,22)
• InChI Key: XOSAMRRZXCUCNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2=CC(=CN=C2)C3=CC=CO3
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

“N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-2-(2-methoxyphenoxy)acetamide” is a synthetic compound with potential applications in scientific research and industry. It belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group.

Synthesis Analysis

The synthesis of similar compounds involves multi-step reactions starting from commercially available starting materials. For instance, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol gave N-(pyridin-2-yl)furan-2-carboxamide. This was then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide. The carbothioamide was then oxidized with potassium ferricyanide in an alkaline medium to yield the final product.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. For instance, the 1H NMR spectrum of a similar compound showed three signals for protons of the furan ring and three signals for protons of the pyridine ring.

Chemical Reactions Analysis

The synthesized compounds have been subjected to various chemical reactions. For example, the product was subjected to electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. The alkylation of the title compound with methyl iodide led to the formation of a quaternization product at the pyridine nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, the yield of a similar compound was 42%, and it was obtained as off-white crystals. The melting point was 202–203°C.

Scientific Research Applications

Antibacterial Activity

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Anticancer Activity

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Anti-inflammatory Activity

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Anticonvulsant Activity

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Antioxidant Activity

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Antimicrobial Activity

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SIRT2 Inhibition

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Antifungal Activity

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Mechanism of Action

While the specific mechanism of action for “N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-2-(2-methoxyphenoxy)acetamide” is not available, similar compounds have shown a wide range of biological activities. For instance, imidazole-containing compounds have been found to exhibit a broad spectrum of biological activities including antibacterial, antimalarial, antioxidant, antiviral, anti-inflammatory, analgesic, antiplatelet, and anti-cancer agents.